Cas no 37874-96-7 (4-(cyclobutylmethyl)benzoic acid)

• Product Name: 4-(cyclobutylmethyl)benzoic acid
• CAS No: 37874-96-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD20639088
• CID: 323446
• PubChem ID: 299695
• Update Time: 2025-05-20

4-(cyclobutylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(cyclobutylmethyl)-
• 4-(cyclobutylmethyl)benzoic acid
• Z1262513873
• 4-(cyclobutylmethyl)benzoicacid
• EN300-313750
• NSC172987
• NSC-172987
• 37874-96-7
• AKOS034140757
• DTXSID70305973

• MDL： MFCD20639088
• Inchi： 1S/C12H14O2/c13-12(14)11-6-4-10(5-7-11)8-9-2-1-3-9/h4-7,9H,1-3,8H2,(H,13,14)
• InChI Key： ABJNZQLPTZVNCG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CC1CCC1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 4-(cyclobutylmethyl)benzoic acid

4-(Cyclobutylmethyl)benzoic Acid (CAS 37874-96-7): Properties, Applications, and Market Insights

4-(Cyclobutylmethyl)benzoic acid (CAS 37874-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclobutyl-substituted benzoic acid derivative features a unique molecular structure combining an aromatic benzoic acid core with a cyclobutylmethyl substituent, offering distinct chemical properties and reactivity patterns.

The compound's molecular formula (C12H14O2) and molecular weight (190.24 g/mol) make it particularly interesting for medicinal chemistry applications. Researchers are exploring its potential as a pharmaceutical intermediate, especially in the development of novel drug candidates targeting inflammatory pathways. The cyclobutyl ring in 4-(cyclobutylmethyl)benzoic acid provides enhanced metabolic stability compared to linear alkyl chains, a feature highly valued in modern drug design.

Recent studies highlight the compound's utility in organic synthesis as a building block for more complex molecules. Its carboxylic acid functionality allows for various derivatization reactions, including esterification and amide formation, while the cyclobutyl group offers interesting steric and electronic effects that can influence molecular conformation and biological activity. These characteristics make CAS 37874-96-7 particularly valuable in structure-activity relationship (SAR) studies.

In the context of current research trends, 4-(cyclobutylmethyl)benzoic acid has emerged as a subject of interest for its potential applications in small molecule drug discovery. The pharmaceutical industry's growing focus on cyclobutane-containing compounds stems from their unique pharmacokinetic properties and ability to modulate protein-protein interactions. This aligns with the increasing demand for novel chemical entities that can address challenging therapeutic targets.

The synthesis of 4-(cyclobutylmethyl)benzoic acid typically involves multi-step organic transformations, with researchers continuously optimizing routes to improve yield and purity. Advanced purification techniques such as preparative HPLC and recrystallization methods are commonly employed to obtain high-quality material for research applications. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm identity and purity.

From a commercial perspective, the market for specialty benzoic acid derivatives like CAS 37874-96-7 has shown steady growth, driven by pharmaceutical R&D investments and academic research activities. Custom synthesis providers and fine chemical suppliers have reported increasing inquiries about this compound, particularly from organizations working on innovative therapeutic approaches.

Environmental and safety considerations for 4-(cyclobutylmethyl)benzoic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling the compound. Storage typically requires protection from moisture and light at controlled temperatures.

The future outlook for 4-(cyclobutylmethyl)benzoic acid appears promising, with potential applications extending beyond pharmaceuticals into areas such as advanced materials science and catalysis research. Its structural features make it a candidate for developing functional materials with specific electronic or optical properties. As research continues to uncover new applications, the demand for this specialty chemical is expected to grow accordingly.

For researchers interested in working with CAS 37874-96-7, several commercial sources offer the compound in various quantities and purity grades. Analytical data packages typically accompany research-grade material, facilitating its immediate use in experimental work. The compound's stability under standard laboratory conditions makes it convenient for storage and handling in most research settings.

In conclusion, 4-(cyclobutylmethyl)benzoic acid represents an interesting case study in how structural modification of simple aromatic acids can yield compounds with significant research and development potential. Its combination of aromatic and alicyclic features creates opportunities for innovation across multiple scientific disciplines, particularly in the life sciences. As synthetic methodologies advance and new applications emerge, this compound will likely continue to attract attention from the scientific community.